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Compound of Interest

Compound Name: AR-102

Cat. No.: B1192136

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling investigational compounds like AR-102. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a culture of safety and build trust in laboratory practices. The
following procedural guidance is based on available safety information for AR-102 (CAS
Number: 955005-63-7).

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for AR-102 is not publicly available, the
manufacturer, Cayman Chemical, advises that the material should be considered hazardous.[1]
Therefore, stringent adherence to standard laboratory safety protocols is mandatory. The
following table summarizes the recommended personal protective equipment.
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PPE Category Item Specifications

) Safety Glasses with Side Must be worn at all times in the
Eye Protection )
Shields or Goggles laboratory.

_ _ Inspect gloves for integrity
) Chemical-resistant gloves
Hand Protection o before each use and change
(e.g., Nitrile)
them frequently.

Body Protection Laboratory Coat Should be fully buttoned.

A respirator may be required
for handling large quantities or
) ) if there is a risk of
, _ Use in a well-ventilated area or o
Respiratory Protection aerosolization. Consult your
under a fume hood. o ]

institution's environmental
health and safety department

for specific guidance.

Safe Handling and Operational Plan

AR-102 is supplied as a solid.[1] Proper handling procedures are critical to minimize exposure
risk.

Preparation and Use:

Always handle AR-102 in a designated area, such as a chemical fume hood, to avoid
inhalation of any dust or aerosols.

Before use, visually inspect the container for any damage or leaks.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Storage:

o Store AR-102 in a tightly sealed container in a cool, dry, and well-ventilated area.
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o Keep away from incompatible materials.

e The recommended storage temperature is -20°C.[1]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

Emergency Scenario Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i ) )

and lower eyelids occasionally. Seek medical

attention.

Remove contaminated clothing and wash the
) affected area with soap and water for at least 15
Skin Contact ) ) S
minutes. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do not induce vomiting. Rinse mouth with water

Ingestion ] ) ] )
and seek immediate medical attention.
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
Spil with an absorbent material and place it in a
pi

sealed container for disposal. Ventilate the area
and wash the spill site after material pickup is

complete.

Disposal Plan

All waste containing AR-102 must be treated as hazardous waste and disposed of in
accordance with institutional, local, state, and federal regulations.
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» Solid Waste: Collect any solid AR-102 waste and contaminated materials (e.g., weigh paper,
pipette tips) in a clearly labeled, sealed container.

 Liquid Waste: Collect all solutions containing AR-102 in a labeled, sealed, and chemical-
resistant container.

o Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent, and
the rinsate collected as hazardous waste.

Never dispose of AR-102 down the drain or in the regular trash. Contact your institution's
environmental health and safety department for specific disposal procedures.

Safe Handling Workflow

The following diagram illustrates the key steps for safely handling AR-102 from receipt to
disposal.
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Caption: Workflow for safe handling of AR-102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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